molecular formula C10H12N2O3 B8334273 3-Oxo-3-[[2-(2-pyridinyl)ethyl]amino]-propanoic acid

3-Oxo-3-[[2-(2-pyridinyl)ethyl]amino]-propanoic acid

Cat. No.: B8334273
M. Wt: 208.21 g/mol
InChI Key: VXUZRTBDBMXLIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Oxo-3-[[2-(2-pyridinyl)ethyl]amino]-propanoic acid is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

3-oxo-3-(2-pyridin-2-ylethylamino)propanoic acid

InChI

InChI=1S/C10H12N2O3/c13-9(7-10(14)15)12-6-4-8-3-1-2-5-11-8/h1-3,5H,4,6-7H2,(H,12,13)(H,14,15)

InChI Key

VXUZRTBDBMXLIA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)CCNC(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

900 mg (3.03 mmol) 3-oxo-3-[[2-(2-pyridinyl)ethyl]amino]-propanoic acid phenylmethyl ester were dissolved in 25 ml THF and 15 mg palladium on charcoal (10%) were added. The reaction was kept under an atmosphere of hydrogen using a balloon for 10 hours. The mixture was filtered through dicalite. The solids were washed with THF and methanol. The combined filtrate was evaporated and dried under high vacuum. The crude product (300 mg) was used without further purification for the next reaction. 1H-NMR (CDCl3): 2.82–2.90 (m, 2H), 3.08 (s, 2H), 3.38–3.47 (m, 2H), 7.19–7.28 (m, 2H), 7.65–7.74 (m, 1H), 8.16–8.24 (m, br, 1H), 8.47–8.51 (m, H).
Name
3-oxo-3-[[2-(2-pyridinyl)ethyl]amino]-propanoic acid phenylmethyl ester
Quantity
900 mg
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
15 mg
Type
catalyst
Reaction Step Two

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